Cas no 1806171-29-8 (6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine)

• Product Name: 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine
• CAS No: 1806171-29-8
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4835997
• Update Time: 2025-06-26

6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO/c1-3-6(14)5(16-8(11,12)13)2-4(15-3)7(9)10/h2,7H,1H3
• InChI Key： MQBNNGCLSXEYLS-UHFFFAOYSA-N
• SMILES： IC1=C(C)N=C(C(F)F)C=C1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine

Introduction to 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1806171-29-8) and Its Applications in Modern Chemical Biology

6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine, identified by the CAS number 1806171-29-8, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. Its unique structural features, including the presence of multiple fluorinated substituents and an iodine atom, make it a versatile intermediate for the synthesis of biologically active molecules. This compound belongs to the pyridine family, which is well-documented for its broad spectrum of pharmacological activities.

The molecular structure of 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine consists of a pyridine core substituted with a difluoromethyl group at the 6-position, an iodo atom at the 3-position, a methyl group at the 2-position, and a trifluoromethoxy group at the 4-position. These substituents contribute to its high reactivity and make it an invaluable building block for medicinal chemists. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the iodine atom, facilitating nucleophilic substitution reactions that are crucial for constructing more complex molecular architectures.

In recent years, there has been a surge in research focused on fluorinated compounds due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The introduction of fluorine atoms into pharmaceuticals can significantly alter their pharmacokinetic properties, making them more effective in therapeutic applications. For instance, fluoroaryl compounds have been extensively studied for their potential in treating cancers, infectious diseases, and neurological disorders. The compound 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine exemplifies this trend by incorporating multiple fluorinated moieties that could enhance its biological activity.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways and are often implicated in various diseases, particularly cancer. By modifying the pyridine core with fluorinated and halogenated groups, researchers can fine-tune the interactions between the compound and the kinase active site. This has led to the development of novel inhibitors with improved selectivity and potency. For example, recent studies have demonstrated that derivatives of 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine exhibit promising activity against tyrosine kinases, which are key targets in oncology.

The iodo substituent at the 3-position of the pyridine ring is particularly noteworthy, as it serves as an excellent handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Stille couplings. These reactions allow for the introduction of aryl or alkyl groups at various positions on the molecule, enabling the construction of diverse libraries of compounds for high-throughput screening. The combination of these reaction pathways makes 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine a cornerstone in synthetic organic chemistry for drug discovery.

Another area where this compound has shown promise is in the development of antiviral agents. Viruses rely on host cellular machinery for replication, and inhibiting key viral enzymes can disrupt their life cycle. The structural features of 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine make it a suitable candidate for designing inhibitors targeting viral proteases or polymerases. Preliminary studies have indicated that certain derivatives exhibit inhibitory activity against RNA viruses, suggesting potential applications in antiviral therapy.

The impact of fluorination on drug design cannot be overstated. Fluoro substituents can modulate drug-receptor interactions by influencing electronic properties and steric hindrance. The presence of both difluoromethyl and trifluoromethoxy groups in 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine provides multiple opportunities to optimize pharmacological properties. For instance, trifluoromethoxy groups are known to enhance binding affinity by increasing lipophilicity and reducing hydrogen bonding capacity, while difluoromethyl groups can improve metabolic stability by preventing oxidative degradation.

In conclusion, 6-(Difluoromethyl)-3-iodo-2-methyl-4-(trifluoromethoxy)pyridine (CAS No. 1806171-29-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition makes it an excellent scaffold for developing biologically active molecules targeting various diseases. The integration of advanced synthetic methodologies and computational techniques will further enhance its utility in drug discovery pipelines. As research continues to uncover new applications for fluorinated compounds, compounds like this will remain at the forefront of innovation in chemical biology.